3-Bromo-5-chloro-N-cyclopropyl-4-methylbenzamide

• Molecular Formula: C11H11BrClNO
• Molecular Weight: 288.57 g/mol
• IUPAC Name: 3-bromo-5-chloro-N-cyclopropyl-4-methylbenzamide
• InChI: InChI=1S/C11H11BrClNO/c1-6-9(12)4-7(5-10(6)13)11(15)14-8-2-3-8/h4-5,8H,2-3H2,1H3,(H,14,15)
• InChI Key: IFSGFQUJFSTLOU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1Br)C(=O)NC2CC2)Cl
• CAS No.: 515135-59-8

Description

3-Bromo-5-chloro-N-cyclopropyl-4-methylbenzamide is a useful research compound. Its molecular formula is C11H11BrClNO and its molecular weight is 288.57 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Bromo-5-chloro-4-methylbenzoic acid (Intermediate 17, 310 mg, contaminated with 3-bromo-5-chloro-4-methylbenzoic acid) was mixed with thionyl chloride (3 ml) and the mixture heated at 90° C. for 2.5 hours. The excess thionyl chloride was evaporated under vacuum and the residue was dissolved in DCM (7.5 ml). Cyclopropylamine (0.2 ml) and sodium carbonate (500 mg) were added to the solution and the reaction stirred for 2 hours at room temperature. The reaction was filtered, the filtrate absorbed onto silica and applied to a SPE (Si, 10 g). The SPE was eluted with an ethyl acetate/cyclohexane gradient (p50% ethyl acetate) and the product fractions reduced to dryness under vacuum to give a mixture of 3-bromo-5-chloro-N-cyclopropyl-4-methylbenzamide/3-chloro-N-cyclopropyl-4-methylbenzamide (2:1).